2-amino-4-nitro-5H-phenanthridin-6-one

• CAS No.: 23818-41-9
• Molecular Formula: C13H9N3O3
• Molecular Weight: 255.23 g/mol
• IUPAC Name: 2-amino-4-nitro-5H-phenanthridin-6-one
• InChI: InChI=1S/C13H9N3O3/c14-7-5-10-8-3-1-2-4-9(8)13(17)15-12(10)11(6-7)16(18)19/h1-6H,14H2,(H,15,17)
• InChI Key: CDRDYZAVGUMJOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C(=CC(=C3)N)[N+](=O)[O-])NC2=O

Description

2-amino-4-nitro-5H-phenanthridin-6-one is a chemical compound based on the phenanthridinone scaffold, a heterocyclic framework of significant interest in medicinal chemistry and chemical biology . The phenanthridinone core structure is known to be present in various bioactive alkaloids and synthetic compounds with a wide range of pharmacological activities . Researchers are exploring phenanthridinone derivatives for their potential as inhibitors of matrix metalloproteinases (MMPs), which are zinc-dependent enzymes involved in neuroinflammation and blood-brain barrier damage following events like ischemic stroke . Furthermore, this class of compounds has been investigated for its role in neuroprotection, with some derivatives demonstrating the ability to chelate metal ions such as iron and copper, which may contribute to reducing metal-induced oxidative stress and cytotoxicity in neuronal cells . The structural motif is also recognized for its affinity towards enzymes like poly(ADP-ribose) polymerase (PARP), making it a valuable scaffold for developing probes and inhibitors to study cellular mechanisms such as the DNA damage response and necrosis . The specific substitution pattern of 2-amino-4-nitro-5H-phenanthridin-6-one may offer unique electronic and steric properties, making it a versatile intermediate or target molecule for synthesizing novel compounds and exploring structure-activity relationships in various biochemical contexts. This product is intended for research purposes only and is not intended for diagnostic or therapeutic use.

Comparison with Similar Compounds

Research Implications

• Biological Activity: Phenanthridinones with nitro groups (e.g., the target compound) may exhibit stronger DNA-binding or enzyme-inhibitory effects due to intercalation and redox activity.
• Synthetic Utility : The nitro group in the target compound allows for further functionalization (e.g., reduction to amine or coupling reactions), a feature absent in methyl- or chloro-substituted analogs.

Q & A

Basic Research Questions

Q. What experimental approaches are recommended for synthesizing 2-amino-4-nitro-5H-phenanthridin-6-one, and how can reaction conditions be optimized?

• Methodological Answer : Begin with established phenanthridinone synthesis protocols (e.g., nitro-substitution via electrophilic aromatic substitution or palladium-catalyzed coupling). Optimize reaction parameters (temperature, solvent polarity, catalyst loading) using a fractional factorial design to identify critical variables. Validate purity via HPLC with UV detection (λ = 254 nm) and compare retention times to literature benchmarks .

Q. Which spectroscopic techniques are most reliable for characterizing the structure of 2-amino-4-nitro-5H-phenanthridin-6-one?

• Methodological Answer : Combine $^1$H/$^13$C NMR (DMSO-d6, 400 MHz) to confirm aromatic proton environments and nitro/amine substituents. Cross-validate with high-resolution mass spectrometry (HRMS, ESI+) to verify molecular ion peaks ([M+H]$^+$). For nitro-group confirmation, use FTIR (asymmetric NO$_2$ stretch ~1520 cm$^{-1}$) and compare to NIST spectral databases .

Q. How can researchers assess the stability of 2-amino-4-nitro-5H-phenanthridin-6-one under standard laboratory storage conditions?

• Methodological Answer : Conduct accelerated stability studies by storing samples at 25°C/60% RH and 40°C/75% RH for 4–8 weeks. Monitor degradation via TLC (silica gel, chloroform:methanol 9:1) and quantify impurities using LC-MS. Use kinetic modeling (Arrhenius equation) to extrapolate shelf-life .

Q. What strategies ensure comprehensive literature review for this compound, given limited primary data?

• Methodological Answer : Prioritize peer-reviewed journals (e.g., Analytical and Bioanalytical Chemistry) and databases like NIST Chemistry WebBook for spectral data. Cross-reference patents and conference proceedings for synthetic routes. Use citation tracking tools (e.g., SciFinder) to identify derivative studies .

Advanced Research Questions

Q. How can contradictions in spectral data (e.g., NMR peak splitting vs. computational predictions) be resolved for 2-amino-4-nitro-5H-phenanthridin-6-one?

• Methodological Answer : Perform density functional theory (DFT) calculations (B3LYP/6-31G**) to simulate NMR spectra and compare with experimental data. Investigate solvent effects (e.g., DMSO vs. CDCl3) on chemical shifts. If discrepancies persist, consider dynamic effects like tautomerism or rotational barriers .

Q. What experimental designs are suitable for probing the reactivity of the nitro group in this compound under reductive conditions?

• Methodological Answer : Design a controlled reduction study using H$_2$/Pd-C or NaBH$_4$/NiCl$_2$. Monitor reaction progress via in situ Raman spectroscopy to detect intermediate species (e.g., hydroxylamine). Use cyclic voltammetry to assess redox potentials and correlate with substituent effects .

Q. How can computational modeling predict the biological activity of 2-amino-4-nitro-5H-phenanthridin-6-one, and what validation experiments are needed?

• Methodological Answer : Perform molecular docking (AutoDock Vina) against target proteins (e.g., DNA topoisomerases) using the compound’s SMILES string (O=C2c3c(c1c(cccc1)N2)cccc3). Validate predictions with in vitro enzyme inhibition assays (IC$_{50}$ determination) and cytotoxicity profiling in cell lines .

Q. What analytical workflows are recommended for identifying degradation products of this compound in environmental matrices?

• Methodological Answer : Use LC-QTOF-MS with non-targeted screening (e.g., MZmine 2.53) to detect transformation products. Apply isotope-labeling (e.g., $^{15}$N-nitro) to trace degradation pathways. Validate findings with synthetic standards and environmental fate modeling (EPI Suite) .

Data Contradiction and Reliability Analysis

• Key Practice : When conflicting data arise (e.g., unexpected HPLC peaks vs. theoretical purity), employ empirical falsification frameworks. Compare results across multiple labs, use blinded replicates, and apply statistical tools (Grubbs’ test for outliers). Document contradictions transparently in supplementary materials .